molecular formula C12H13FO3 B8538151 Methyl 4-(4-fluoro-3-methylphenyl)-4-oxobutanoate

Methyl 4-(4-fluoro-3-methylphenyl)-4-oxobutanoate

Cat. No.: B8538151
M. Wt: 224.23 g/mol
InChI Key: NHXQDJOGXUKNOX-UHFFFAOYSA-N
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Description

Methyl 4-(4-fluoro-3-methylphenyl)-4-oxobutanoate is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13FO3

Molecular Weight

224.23 g/mol

IUPAC Name

methyl 4-(4-fluoro-3-methylphenyl)-4-oxobutanoate

InChI

InChI=1S/C12H13FO3/c1-8-7-9(3-4-10(8)13)11(14)5-6-12(15)16-2/h3-4,7H,5-6H2,1-2H3

InChI Key

NHXQDJOGXUKNOX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)CCC(=O)OC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(4-fluoro-3-methylphenyl)-4-oxobutanoic acid in 30 mL methanol was added concentrated H2SO4 (300 mL) at room temperature and the resulting mixture was stirred for 16 h. The mixture was concentrated under reduced pressure and the residue treated with 30 mL water and the resulting mixture extracted with ethyl acetate (3×40 mL). The combined organic layers were washed with brine (2×20 mL) and dried over Na2SO4. The product was isolated by flash column chromatography eluting with 0% to 10% ethyl acetate/hexane gradient solvent to give 568 mg of the title compound as a colorless oil.
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